Cas no 2228758-91-4 (2-(difluoromethoxy)-3-methylphenyl sulfamate)

• Product Name: 2-(difluoromethoxy)-3-methylphenyl sulfamate
• CAS No: 2228758-91-4
• MF: C₈H₉F₂NO₄S
• MW: 253.223168134689
• CID: 6108465
• PubChem ID: 165636777
• Update Time: 2025-07-20

2-(difluoromethoxy)-3-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-3-methylphenyl sulfamate
• EN300-2004456
• 2228758-91-4

• Inchi： 1S/C8H9F2NO4S/c1-5-3-2-4-6(15-16(11,12)13)7(5)14-8(9)10/h2-4,8H,1H3,(H2,11,12,13)
• InChI Key： IGTOSCDKQKJODV-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CC=CC(C)=C1OC(F)F

Computed Properties

• Exact Mass: 253.02203527g/mol
• Monoisotopic Mass: 253.02203527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87Ų

Additional information on 2-(difluoromethoxy)-3-methylphenyl sulfamate

Comprehensive Overview of 2-(Difluoromethoxy)-3-methylphenyl Sulfamate (CAS No. 2228758-91-4)

2-(Difluoromethoxy)-3-methylphenyl sulfamate (CAS No. 2228758-91-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. The compound features a difluoromethoxy group attached to a methylphenyl ring, further modified with a sulfamate moiety. This combination of functional groups makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive intermediate or enzyme modulator, given the growing demand for novel fluorinated compounds in modern therapeutics.

The sulfamate group in 2-(difluoromethoxy)-3-methylphenyl sulfamate is a key structural feature, often associated with enhanced metabolic stability and bioavailability. Fluorinated compounds like this are increasingly studied for their ability to improve drug-like properties, such as membrane permeability and resistance to enzymatic degradation. Recent trends in fluorine chemistry highlight the importance of such derivatives in addressing challenges like drug resistance and target selectivity. With the rise of AI-driven drug design, computational studies on this compound could unlock new insights into its interactions with biological targets.

From a synthetic chemistry perspective, CAS No. 2228758-91-4 represents an interesting case study in regioselective functionalization. The presence of both difluoromethoxy and methyl substituents on the aromatic ring requires precise control during synthesis to avoid unwanted side reactions. This aligns with the broader industry focus on green chemistry and atom-efficient methodologies, as researchers seek sustainable routes to complex molecules. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for downstream applications.

In the context of intellectual property, 2-(difluoromethoxy)-3-methylphenyl sulfamate has been referenced in patents related to central nervous system (CNS) therapeutics and metabolic disorder treatments. Its structural similarity to known sulfamate-based inhibitors suggests potential utility in modulating carbonic anhydrase or GABAergic pathways. However, detailed pharmacological data remains limited, highlighting an area for future investigation. The compound’s logP and solubility profile also make it a subject of interest in formulation science, particularly for oral or parenteral delivery systems.

Environmental and toxicological assessments of CAS No. 2228758-91-4 are essential given the increasing regulatory scrutiny on fluorinated organic compounds. While not classified as hazardous, its biodegradability and ecotoxicological impact should be evaluated to align with REACH and FDA guidelines. This reflects the broader shift toward sustainable molecular design, where efficacy is balanced with environmental safety. As the scientific community prioritizes PFAS alternatives, derivatives like this may offer safer fluorination strategies.

Market-wise, the demand for high-value intermediates such as 2-(difluoromethoxy)-3-methylphenyl sulfamate is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Its niche application potential positions it as a low-volume, high-margin product in the fine chemicals sector. Supply chain transparency and GMP compliance are critical factors for manufacturers, especially with rising interest in traceable raw materials for pharmaceutical development.

In summary, 2-(difluoromethoxy)-3-methylphenyl sulfamate (CAS No. 2228758-91-4) exemplifies the intersection of fluorine chemistry, medicinal chemistry, and process optimization. Its multifaceted applications—from drug discovery to material science—underscore the importance of continued research into tailored sulfamate derivatives. As the industry evolves toward precision medicine and sustainable synthesis, compounds like this will likely play a pivotal role in next-generation innovations.